Cas no 1359943-47-7 (trans-4-4-(bromomethyl)phenyl-Cyclohexaneacetic acid ethyl ester,)

• Product Name: trans-4-4-(bromomethyl)phenyl-Cyclohexaneacetic acid ethyl ester,
• CAS No: 1359943-47-7
• MF: C₁₇H₂₃BrO₂
• MW: 339.26732468605
• MDL: MFCD22572817
• CID: 1244675
• PubChem ID: 71307693
• Update Time: 2025-11-01

trans-4-4-(bromomethyl)phenyl-Cyclohexaneacetic acid ethyl ester, Chemical and Physical Properties

Names and Identifiers

• Ethyl {trans-4-[4-(bromomethyl)phenyl]cyclohexyl}acetate
• Cyclohexaneacetic acid, 4-[4-(bromomethyl)phenyl]-, ethyl ester, trans-
• Ethyl 2-((trans-4-(4-(bromomethyl)phenyl)cyclohexyl)acetate
• Ethyl 2-((1r,4r)-4-(4-(bromomethyl)phenyl)cyclohexyl)acetate
• Cyclohexaneacetic acid,4-[4-(bromomethyl)phenyl]-,ethyl ester,trans-
• C17H23BrO2
• Y6040
• CS-M1947
• Ethyl2-((trans-4-(4-(bromomethyl)phenyl)cyclohexyl)acetate
• AKOS027270171
• CS-13599
• ethyl 2-[4-[4-(bromomethyl)phenyl]cyclohexyl]acetate
• 1359943-47-7
• trans-4-4-(bromomethyl)phenyl-Cyclohexaneacetic acid ethyl ester,

• MDL： MFCD22572817
• Inchi： 1S/C17H23BrO2/c1-2-20-17(19)11-13-3-7-15(8-4-13)16-9-5-14(12-18)6-10-16/h5-6,9-10,13,15H,2-4,7-8,11-12H2,1H3
• InChI Key： PIOKUNHJLLWZNV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1CCC(CC(=O)OCC)CC1

Computed Properties

• Exact Mass: 338.08814g/mol
• Monoisotopic Mass: 338.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.9

Additional information on trans-4-4-(bromomethyl)phenyl-Cyclohexaneacetic acid ethyl ester,

Trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester (CAS No. 1359943-47-7): An Overview

Trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester (CAS No. 1359943-47-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester consists of a cyclohexane ring substituted with an ethyl ester group and a bromomethylphenyl moiety. The presence of these functional groups imparts specific chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry. The bromine atom in trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester can serve as a reactive site for various chemical transformations, such as nucleophilic substitution reactions. This reactivity is crucial for the synthesis of more complex molecules with desired biological activities.

In the context of drug discovery, trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester has been explored as a potential lead compound for the development of new drugs targeting specific biological pathways. For instance, its ability to undergo selective functionalization can be leveraged to create derivatives with enhanced pharmacological properties, such as improved potency and reduced toxicity.

One notable application of this compound is in the field of cancer research. Studies have shown that certain derivatives of trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester exhibit antiproliferative effects on cancer cells. These derivatives can selectively inhibit key enzymes involved in cell proliferation and survival, making them promising candidates for further development as anticancer agents.

Beyond cancer research, trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester has also been investigated for its potential use in neurodegenerative diseases. The cyclohexane ring and the ethyl ester group contribute to the compound's lipophilicity, which can enhance its ability to cross the blood-brain barrier. This property is particularly advantageous for developing drugs that target central nervous system disorders.

The synthetic accessibility of trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods typically involve multi-step reactions that can be optimized for large-scale production, making it feasible for industrial applications.

In addition to its pharmaceutical applications, trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester has found use in other areas of chemistry, such as materials science and analytical chemistry. Its unique chemical properties make it suitable for the synthesis of polymers with specific functionalities or as a reagent in analytical methods requiring high selectivity and sensitivity.

The ongoing research into the properties and applications of trans-4-4-(Bromomethyl)phenyl-Cyclohexaneacetic Acid Ethyl Ester underscores its significance in modern chemistry and pharmaceutical science. As new synthetic methods and biological assays continue to be developed, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.